Cas no 2137622-90-1 (1,5-Hexadiene, 4-(bromomethyl)-2-chloro-4-methyl-)

• Product Name: 1,5-Hexadiene, 4-(bromomethyl)-2-chloro-4-methyl-
• CAS No: 2137622-90-1
• MF: C₈H₁₂BrCl
• MW: 223.537880897522
• CID: 5286672
• Update Time: 2025-07-09

1,5-Hexadiene, 4-(bromomethyl)-2-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,5-Hexadiene, 4-(bromomethyl)-2-chloro-4-methyl-

• Inchi： 1S/C8H12BrCl/c1-4-8(3,6-9)5-7(2)10/h4H,1-2,5-6H2,3H3
• InChI Key： WJIWSQIYTXAIHA-UHFFFAOYSA-N
• SMILES： C=C(Cl)CC(CBr)(C)C=C

Additional information on 1,5-Hexadiene, 4-(bromomethyl)-2-chloro-4-methyl-

Comprehensive Analysis of 1,5-Hexadiene, 4-(bromomethyl)-2-chloro-4-methyl- (CAS No. 2137622-90-1)

The compound 1,5-Hexadiene, 4-(bromomethyl)-2-chloro-4-methyl- (CAS No. 2137622-90-1) is a specialized organic molecule with significant potential in synthetic chemistry and material science. Its unique structure, featuring a bromomethyl and chloro functional group, makes it a versatile intermediate for various applications. Researchers and industries are increasingly interested in this compound due to its role in polymer modification, pharmaceutical synthesis, and advanced material development.

In recent years, the demand for halogenated compounds like 1,5-Hexadiene, 4-(bromomethyl)-2-chloro-4-methyl- has surged, driven by their utility in cross-coupling reactions and as building blocks for complex molecules. The presence of both bromine and chlorine atoms enhances its reactivity, enabling precise control in synthetic pathways. This aligns with the growing trend of green chemistry, where efficient and selective reactions are prioritized to minimize waste.

From an industrial perspective, CAS No. 2137622-90-1 is gaining attention for its potential in creating high-performance polymers. Its ability to introduce functional groups into polymer chains makes it valuable for tailoring material properties such as thermal stability and mechanical strength. This is particularly relevant in sectors like automotive and aerospace, where lightweight yet durable materials are in high demand.

Another area of interest is the compound's application in pharmaceutical intermediates. The bromomethyl group, in particular, is a key motif in drug discovery, often used to attach pharmacophores or modify bioavailability. With the rise of personalized medicine and targeted therapies, researchers are exploring novel synthetic routes involving 1,5-Hexadiene derivatives to develop next-generation therapeutics.

Environmental and safety considerations are also critical when working with halogenated hydrocarbons. While 1,5-Hexadiene, 4-(bromomethyl)-2-chloro-4-methyl- is not classified as hazardous under standard regulations, proper handling and storage are essential to ensure workplace safety. This aligns with the broader industry shift toward sustainable chemical practices and regulatory compliance.

In summary, 1,5-Hexadiene, 4-(bromomethyl)-2-chloro-4-methyl- (CAS No. 2137622-90-1) represents a promising compound with diverse applications in modern chemistry. Its structural features and reactivity profile make it a valuable tool for researchers and industries alike, particularly in the fields of polymer science, pharmaceuticals, and material engineering. As innovation continues, this compound is likely to play an even greater role in advancing scientific and industrial progress.